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Compound of Interest

Compound Name: Estrone-13C3

Cat. No.: B1530534 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and

Compliant Disposal of Estrone-13C3

This document provides essential safety and logistical information for the proper disposal of

Estrone-13C3, a carbon-13 labeled form of the natural estrogenic hormone, Estrone.[1][2]

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring compliance with regulatory standards. Estrone-13C3 is utilized as an internal

standard or tracer in quantitative analysis, such as mass spectrometry, in clinical and metabolic

research.[1][3]

Chemical and Safety Data Overview
Estrone, the parent compound of Estrone-13C3, is classified as a hazardous substance. It is

suspected of causing cancer and may damage fertility or the unborn child.[4] Therefore, its

isotopically labeled counterpart must be handled with the same level of caution. The following

table summarizes key chemical and safety information for Estrone, which is applicable to

Estrone-13C3.
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Property Value Source

Chemical Formula C₁₈H₂₂O₂ [5]

Molecular Weight
~273.34 g/mol (for Estrone-

13C3)
[3]

Appearance
White to creamy white

crystalline powder
[6]

Storage Temperature -20°C, protected from light [3]

Hazard Statements

H351: Suspected of causing

cancerH360: May damage

fertility or the unborn

childH362: May cause harm to

breast-fed children

[4]

Precautionary Statements

P201: Obtain special

instructions before useP281:

Use personal protective

equipment as

requiredP308+P313: IF

exposed or concerned: Get

medical advice/attentionP501:

Dispose of contents/container

to an approved waste disposal

plant

[4][7]

Step-by-Step Disposal Protocol
The disposal of Estrone-13C3 must comply with all federal, state, and local environmental

control regulations.[6][7] Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste according to guidelines such as those

listed in 40 CFR 261.3 in the United States.[7]

1. Personal Protective Equipment (PPE):
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Before handling Estrone-13C3 waste, ensure you are wearing appropriate PPE, including a

lab coat, safety glasses with side shields, and chemical-resistant gloves.[4]

2. Waste Segregation and Collection:

Solid Waste: Collect unused Estrone-13C3 powder and any materials grossly contaminated

with the solid (e.g., weighing papers, contaminated tips) in a dedicated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: If Estrone-13C3 is in a solvent (e.g., methanol), it should be collected in a

separate, sealed, and clearly labeled hazardous waste container designated for flammable

liquids. Do not mix with other incompatible waste streams.

Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has

come into contact with Estrone-13C3 should be placed in the solid hazardous waste

container.

3. Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name

("Estrone-13C3"), and any associated hazards (e.g., "Toxic," "Carcinogen").

4. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.[6] Follow your institution's guidelines for secondary

containment.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for the pickup and disposal of the Estrone-
13C3 waste.[4][8]

Provide the waste disposal service with accurate information about the chemical and its

concentration.
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Emergency Spill Procedures:

In case of a spill, evacuate unprotected personnel from the area.

Wear appropriate PPE and prevent the spill from spreading or entering drains.[4][7]

For small spills, absorb the material with an inert absorbent material and place it into a

suitable disposal container.[6][7]

For large spills, use a shovel to place the material into a convenient waste disposal

container.[6]

Clean the spill area thoroughly.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Estrone-13C3.
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Estrone-13C3 Disposal Workflow

Start: Estrone-13C3 Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Type

Solid Waste
(Powder, Contaminated Disposables)

Solid

Liquid Waste
(Solutions in Solvents)

Liquid

3a. Collect in Labeled
Solid Hazardous Waste Container

3b. Collect in Labeled
Liquid Hazardous Waste Container

4. Store Sealed Container
in Designated Area

5. Contact EHS or Licensed
Waste Disposal Service

End: Waste Disposed of
Compliantly

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Estrone-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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